4-ethyl-6-[(2-quinolinylthio)acetyl]-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 4-ethyl-6-(2-quinolin-2-ylsulfanylacetyl)-1,4-benzoxazin-3-one
• InChI: InChI=1S/C21H18N2O3S/c1-2-23-17-11-15(7-9-19(17)26-12-21(23)25)18(24)13-27-20-10-8-14-5-3-4-6-16(14)22-20/h3-11H,2,12-13H2,1H3
• InChI Key: UUUXVZRNTRLDHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)COC2=C1C=C(C=C2)C(=O)CSC3=NC4=CC=CC=C4C=C3
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

Quinoline and benzoxazinone are both heterocyclic compounds that are often found in various pharmaceuticals due to their diverse biological activities. Quinoline derivatives are known for their antiviral, anticancer, antioxidant, and antimicrobial activities. Benzoxazinones, on the other hand, are known for their anti-inflammatory, analgesic, and antipyretic properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which it’s subjected. Quinoline and benzoxazinone derivatives are known to undergo a variety of reactions, including oxidation, reduction, and various substitution reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many quinoline derivatives act by interfering with DNA replication in bacteria, making them effective antibiotics.

Future Directions

Given the diverse biological activities of quinoline and benzoxazinone derivatives, this compound could potentially be of interest in the development of new pharmaceuticals. Future research could involve testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.